Cas no 2227797-95-5 (rac-(3R,4S)-4-(azetidin-3-yl)pyrrolidin-3-ol)

• Product Name: rac-(3R,4S)-4-(azetidin-3-yl)pyrrolidin-3-ol
• CAS No: 2227797-95-5
• MF: C₇H₁₄N₂O
• MW: 142.198861598969
• CID: 6194379
• PubChem ID: 165545896
• Update Time: 2025-06-10

rac-(3R,4S)-4-(azetidin-3-yl)pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• rac-(3R,4S)-4-(azetidin-3-yl)pyrrolidin-3-ol
• 2227797-95-5
• EN300-1637732

• Inchi： 1S/C7H14N2O/c10-7-4-9-3-6(7)5-1-8-2-5/h5-10H,1-4H2/t6-,7+/m0/s1
• InChI Key： ULWANDUWLCFYRZ-NKWVEPMBSA-N
• SMILES： O[C@@H]1CNC[C@H]1C1CNC1

Computed Properties

• Exact Mass: 142.110613074g/mol
• Monoisotopic Mass: 142.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 44.3Ų

Additional information on rac-(3R,4S)-4-(azetidin-3-yl)pyrrolidin-3-ol

Research Brief on rac-(3R,4S)-4-(azetidin-3-yl)pyrrolidin-3-ol (CAS: 2227797-95-5): Recent Advances and Applications

The compound rac-(3R,4S)-4-(azetidin-3-yl)pyrrolidin-3-ol (CAS: 2227797-95-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the importance of rac-(3R,4S)-4-(azetidin-3-yl)pyrrolidin-3-ol as a versatile scaffold for the development of novel bioactive molecules. Its azetidine and pyrrolidine rings provide a rigid yet flexible framework that can be functionalized to target a variety of biological pathways. Researchers have successfully synthesized this compound using advanced asymmetric synthesis techniques, achieving high enantiomeric purity and yield.

In terms of biological activity, rac-(3R,4S)-4-(azetidin-3-yl)pyrrolidin-3-ol has shown promising results as a modulator of G protein-coupled receptors (GPCRs), particularly those involved in neurological disorders. Preliminary in vitro and in vivo studies suggest that derivatives of this compound exhibit high affinity and selectivity for specific GPCR subtypes, making them potential candidates for the treatment of conditions such as Parkinson's disease and schizophrenia.

Furthermore, the compound's pharmacokinetic properties have been investigated in recent preclinical trials. Its ability to cross the blood-brain barrier (BBB) and maintain stability in physiological conditions has been a key focus. These properties are critical for its development as a central nervous system (CNS) drug. Researchers have also explored its metabolic pathways, identifying major metabolites and assessing their safety profiles.

In addition to its therapeutic potential, rac-(3R,4S)-4-(azetidin-3-yl)pyrrolidin-3-ol has been utilized as a building block in the synthesis of more complex molecules. Its chiral centers and functional groups allow for diverse chemical modifications, enabling the creation of libraries of compounds for high-throughput screening. This approach has led to the discovery of several lead compounds with enhanced biological activity and reduced off-target effects.

Despite these advancements, challenges remain in the optimization of rac-(3R,4S)-4-(azetidin-3-yl)pyrrolidin-3-ol-based therapeutics. Issues such as scalability of synthesis, long-term stability, and potential toxicity need to be addressed in future studies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, rac-(3R,4S)-4-(azetidin-3-yl)pyrrolidin-3-ol represents a promising candidate for drug discovery, with its unique structural and pharmacological properties offering numerous opportunities for innovation. Continued research into its mechanisms of action and therapeutic potential will likely yield significant contributions to the field of chemical biology and medicine.